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BMVC Reproducibility Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in improving the
reproducibility of their research for the British Machine Vision Conference (BMVC).

Troubleshooting Reproducibility Issues

New research in machine vision often involves complex experimental setups. This guide
provides solutions to common problems that can hinder the reproducibility of your work.
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. Recommended
Problem ID Issue Potential Causes .
Solutions
-Use a
containerization tool
like Docker to create a
- Missing or incorrect self-contained,
software reproducible
"Works on my ) )
) dependencies. - environment. -
machine" syndrome: ) ) ]
) Differences in Provide a
Code fails to run or , _
ENV-01 ) operating systems or requirements.txt (for
produces different .
hardware (CPU/GPU).  Python) or equivalent
results on a new o
) - Hardcoded paths file listing all
machine. a o ) )
specific to the original dependencies with
machine. their exact versions. -
Use relative paths or
environment variables
for file access.
- Set a fixed random
seed for all relevant
) libraries (e.g., NumPy,
- Stochastic elements
] ] PyTorch, TensorFlow)
in the algorithm (e.g., o
i at the beginning of
random weight )
o your script. - For full
initialization, data o
. ) . determinism in
Inconsistent results shuffling) without a
] i PyTorch/TensorFlow,
with the same code: fixed seed. - Non-
o you may need to
The model produces deterministic ) )
DATA-01 disable certain non-

different outputs even
when run with the

same code and data.

operations in deep
learning libraries (e.g.,
some cuDNN
functions).[1] - Data
augmentation

pipelines that are not

deterministic
algorithms, which
could impact
performance.[1] -

Ensure your data

loading and
seeded. )
augmentation
processes are also
seeded.
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Data leakage: The

model performs

- Information from the
validation or test set
has inadvertently
been used during

training. - Common

- Split your data into
training, validation,
and test sets before
any preprocessing
steps. - Fit any

preprocessing models

DATA-02 surprisingly well on sources include
T ) o (e.g., scalers,
the validation set but improper data splitting
o encoders) only on the
poorly on the test set. (e.qg., splitting after o
] training data and then
feature extraction) or
o apply them to the
normalization based T
] validation and test
on the entire dataset.
sets.
- Provide a detailed
README.md file with
clear, step-by-step
instructions for setup
- Lack of clear )
o ) ) ) and execution. -
Difficulty in instructions or )
. _ Organize your code
understanding or documentation. - _ _ _
) logically into scripts
running the code: Complex and
] ) for data
CODE-01 Reviewers or other unorganized code

researchers struggle
to execute the

provided code.

structure. - Missing
information about
hyperparameters or

model configurations.

preprocessing,
training, and
evaluation. - Use a
configuration file (e.g.,
YAML, JSON) to
manage all
hyperparameters and

model settings.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding reproducibility for BMVC submissions.

Q1: What are the specific reproducibility requirements for a BMVC submission?
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A: BMVC strongly encourages authors to submit their code along with their papers to aid
reproducibility.[2] Reviewers are encouraged to use a reproducibility checklist to assess
submissions, but there is not a mandatory, publicly available checklist for authors.[2] Following
best practices from leading computer vision conferences like CVPR is highly recommended.[3]

[41[5]
Q2: How should I manage my experimental workflow to ensure it's reproducible?

A: A reproducible workflow involves careful tracking of code, data, and experimental
parameters. The following diagram illustrates a recommended workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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